Cas no 914654-91-4 (2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine)

2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine is a heterocyclic compound featuring a fused triazolopyrazine core with a tert-butyl substituent. This structure imparts stability and potential reactivity, making it valuable in pharmaceutical and agrochemical research. The saturated pyrazine ring enhances solubility and bioavailability, while the tert-butyl group contributes to steric hindrance, influencing selectivity in synthetic applications. Its rigid scaffold is useful for designing ligands or intermediates in medicinal chemistry, particularly for targeting central nervous system (CNS) disorders. The compound’s well-defined synthetic pathway allows for high purity and reproducibility, supporting its use in method development and structure-activity relationship studies.

2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine structure

914654-91-4 structure

Product Name:2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine

CAS No:914654-91-4

MF:C₉H₁₆N₄

MW:180.250141143799

CID:3166238

PubChem ID:57586054

Update Time:2025-08-10

2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

- 2-(1,1-Dimethylethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[1,5-a]pyrazine
- KUASBBVZKOQOBX-UHFFFAOYSA-N
- 2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine
- 2-tert-butyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine
- 914654-91-4
- SCHEMBL4237524
- DA-01063
- Inchi： 1S/C9H16N4/c1-9(2,3)8-11-7-6-10-4-5-13(7)12-8/h10H,4-6H2,1-3H3
- InChI Key： KUASBBVZKOQOBX-UHFFFAOYSA-N
- SMILES： N12CCNCC1=NC(C(C)(C)C)=N2

Computed Properties

Exact Mass: 180.137496527Da
Monoisotopic Mass: 180.137496527Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 42.7Å²

2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A099002166-1g	2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine	914654-91-4	97%	1g	$834.75	2023-08-31
Crysdot LLC	CD11017986-250mg	2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine	914654-91-4	97%	250mg	$318	2024-07-19
Crysdot LLC	CD11017986-1g	2-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine	914654-91-4	97%	1g	$795	2024-07-19